Cas no 82617-29-6 ((2,6-dimethyl-3-nitrophenyl)methanol)
82617-29-6 structure
Product Name:(2,6-dimethyl-3-nitrophenyl)methanol
CAS No:82617-29-6
MF:C9H11NO3
MW:181.188542604446
CID:687409
PubChem ID:10487641
Update Time:2025-04-19
(2,6-dimethyl-3-nitrophenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2,6-dimethyl-3-nitro-
- (2,6-dimethyl-3-nitrophenyl)methanol
- 82617-29-6
- IBWKCPDCFMRCQJ-UHFFFAOYSA-N
- 2,6-dimethyl-3-nitrobenzyl alcohol
- EN300-119887
- DTXSID80440687
- J-507503
- Z1255448251
- SCHEMBL1584530
- 2,6-Dimethyl-3-nitro-benzenemethanol
- AKOS027367469
- (2,6-dimethyl-3-nitro-phenyl)-methanol
- 2,6- dimethyl-3-nitrobenzyl alcohol
- 2,6-dimethyl-3-nitrobenzene-1-methanol
-
- Inchi: 1S/C9H11NO3/c1-6-3-4-9(10(12)13)7(2)8(6)5-11/h3-4,11H,5H2,1-2H3
- InChI Key: IBWKCPDCFMRCQJ-UHFFFAOYSA-N
- SMILES: OCC1C(C)=CC=C(C=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66Ų
(2,6-dimethyl-3-nitrophenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D471493-10mg |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D471493-50mg |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D471493-100mg |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-119887-0.05g |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 95.0% | 0.05g |
$155.0 | 2025-02-21 | |
| Enamine | EN300-119887-0.1g |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 95.0% | 0.1g |
$232.0 | 2025-02-21 | |
| Enamine | EN300-119887-0.25g |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 95.0% | 0.25g |
$331.0 | 2025-02-21 | |
| Enamine | EN300-119887-0.5g |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 95.0% | 0.5g |
$524.0 | 2025-02-21 | |
| Enamine | EN300-119887-1.0g |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 95.0% | 1.0g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-119887-2.5g |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 95.0% | 2.5g |
$1315.0 | 2025-02-21 | |
| Enamine | EN300-119887-5.0g |
(2,6-dimethyl-3-nitrophenyl)methanol |
82617-29-6 | 95.0% | 5.0g |
$1945.0 | 2025-02-21 |
(2,6-dimethyl-3-nitrophenyl)methanol Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
82617-29-6 ((2,6-dimethyl-3-nitrophenyl)methanol) Related Products
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